Cas no 901264-57-1 (8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901264-57-1
• MF: C₂₄H₁₈FN₃O
• MW: 383.417628765106
• CID: 6236092
• PubChem ID: 20852469
• Update Time: 2025-10-28

8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901264-57-1
• F3407-1180
• AKOS001795626
• 8-ethoxy-1-(4-fluorophenyl)-3-phenylpyrazolo[4,3-c]quinoline

• Inchi： 1S/C24H18FN3O/c1-2-29-19-12-13-22-20(14-19)24-21(15-26-22)23(16-6-4-3-5-7-16)27-28(24)18-10-8-17(25)9-11-18/h3-15H,2H2,1H3
• InChI Key： PMNIXECPKKDRCL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C3C=C(C=CC=3N=CC=2C(C2C=CC=CC=2)=N1)OCC

Computed Properties

• Exact Mass: 383.14339037g/mol
• Monoisotopic Mass: 383.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 39.9Ų

Additional information on 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901264-57-1)

The compound 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901264-57-1) is a pyrazoloquinoline derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring an ethoxy group at the 8-position and a fluorophenyl moiety at the 1-position, makes it a promising candidate for various applications, including drug discovery and optoelectronic devices. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, aligning with current trends in targeted therapy and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline has surged due to their versatility in medicinal chemistry. This compound's quinoline core and pyrazole ring system are frequently explored in the development of anticancer agents and anti-inflammatory drugs, addressing pressing healthcare challenges. Its fluorinated aromatic group also enhances metabolic stability, a key consideration in modern drug design. These attributes make it a subject of frequent searches in academic databases and patent filings.

From a synthetic chemistry perspective, the preparation of CAS No. 901264-57-1 involves multi-step reactions, often starting from quinoline precursors and incorporating palladium-catalyzed cross-coupling methodologies. Such synthetic routes are widely discussed in forums and publications, reflecting the compound's relevance to green chemistry initiatives. Researchers are optimizing these protocols to improve yield and reduce environmental impact, a priority in sustainable science. The compound's solubility and crystallinity properties further make it a model for studying solid-state phenomena.

Beyond pharmaceuticals, 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline exhibits intriguing photophysical properties. Its extended π-conjugation system enables applications in organic light-emitting diodes (OLEDs) and sensors, areas experiencing rapid growth due to advancements in wearable technology. The ethoxy substituent's role in tuning emission wavelengths is a hot topic in materials science communities, often paralleled with searches for "high-efficiency emitters" or "small-molecule fluorophores."

Quality control and analytical characterization of this compound typically employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure batch-to-batch consistency, critical for industrial applications. Discussions around "HPLC method development for pyrazoloquinolines" or "NMR peak assignment of fluorinated heterocycles" frequently cite this compound as a benchmark, highlighting its importance in analytical chemistry workflows.

In conclusion, 8-ethoxy-1-(4-fluorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901264-57-1) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its structural features and functional groups continue to inspire innovations across disciplines, making it a recurring subject in both academic literature and industrial R&D. As interest in targeted drug delivery and smart materials grows, this compound's relevance is poised to expand further.